Photodynamic molecular beacons (PMBs) are highly appealing for activatable photodynamic therapy (PDT), but their applications are hindered by limited therapeutic efficacy. Here, by molecular engineering of enzyme-responsive units in the loop region of DNA-based PMBs, we present for the first time the modular design of an enzyme/microRNA dual-regulated PMB (D-PMB) to achieve cancer-cell-selective amplification of PDT efficacy. In the design, the “inert” photosensitizers in D-PMB could be repeatedly activated in the presence of both tumor-specific enzyme and miRNA, leading to amplified generation of cytotoxic singlet oxygen species and therefore enhanced PDT efficacy in vitro and in vivo. By contrast, low photodynamic activity could be observed in healthy cells, as D-PMB activation has been largely avoided by the dual-regulatable design. This work presents a cooperatively activated PDT strategy, which enables enhanced therapeutic efficacy with improved tumor-specificity and thus conceptualizes an approach to expand the repertoire of designing smart tumor treatment modality.

In this work, for the first time 3D Ti-Nb meshes of different composition, i.e., Ti, Ti-1Nb, Ti-5Nb, and Ti-10 Nb, were produced by direct ink writing. This additive manufacturing method allows tuning of the mesh composition by simple blending of pure Ti and Nb powders. The 3D meshes are extremely robust with a high compressive strength, giving potential use in photocatalytic flow-through systems. After successful wireless anodization of the 3D meshes toward Nb-doped TiO2 nanotube (TNT) layers using bipolar electrochemistry, they were employed for the first time for photocatalytic degradation of acetaldehyde in a flow-through reactor built based on ISO standards. Nb-doped TNT layers with low concentrations of Nb show superior photocatalytic performance compared with nondoped TNT layers due to the lower amount of recombination surface centers. High concentrations of Nb lead to an increased number of recombination centers within the TNT layers and reduce the photocatalytic degradation rates.

Triggered, indistinguishable single photons are crucial in various quantum photonic implementations. Here, we realize a novel n+–i–n++ diode structure embedding semiconductor quantum dots: the gated device enables spectral tuning of the transitions and deterministic control of the charged states. Blinking-free single-photon emission and high two-photon indistinguishability are observed. The line width’s temporal evolution is investigated across over 6 orders of magnitude time scales, combining photon-correlation Fourier spectroscopy, high-resolution photoluminescence spectroscopy, and two-photon interference (visibility of VTPI,2ns = (85.8 ± 2.2)% and VTPI,9ns = (78.3 ± 3.0)%). Most of the dots show no spectral broadening beyond ∼9 ns time scales, and the photons’ line width ((420 ± 30) MHz) deviates from the Fourier-transform limit by a factor of 1.68. The combined techniques verify that most dephasing mechanisms occur at time scales ≤2 ns, despite their modest impact. The presence of n-doping implies higher carrier mobility, enhancing the device’s appeal for high-speed tunable, high-performance quantum light sources.

Metal nanoparticles are attracting interest for their light-absorption properties, but such materials are known to dynamically evolve under the action of chemical and physical perturbations, resulting in changes in their structure and composition. Using a transmission electron microscope equipped for optical excitation of the specimen, the structural evolution of Cu-based nanoparticles under simultaneous electron beam irradiation and plasmonic excitation was investigated with high spatiotemporal resolution. These nanoparticles initially have a Cu core–Cu2O oxide shell structure, but over the course of imaging, they undergo hollowing via the nanoscale Kirkendall effect. We captured the nucleation of a void within the core, which then rapidly grows along specific crystallographic directions until the core is hollowed out. Hollowing is triggered by electron-beam irradiation; plasmonic excitation enhances the kinetics of the transformation likely by the effect of photothermal heating.

In this paper, we discuss a new moiré system where the long moiré periodicity emerges from two dissimilar van der Waals layers with vastly different lattice constants. We reconstruct the first layer using a √33 by √33 supercell resembling the Kekulé distortion in graphene, and such reconstruction becomes nearly commensurate with the second layer. We term this construction a Kekulé moiré superlattice, which enables coupling between moiré bands from remote valleys in momentum space. Kekulé moiré superlattices can be realized in heterostructures of transition metal dichalcogenides and metal phosphorus trichalcogenides such as MoTe2/MnPSe3. By first-principles calculations, we demonstrate that the antiferromagnetic MnPSe3 strongly couples the otherwise degenerate Kramers’ valleys of MoTe2, resulting in valley pseudospin textures that depend on the Néel vector direction, stacking geometry, and external fields. With one hole per moiré supercell, the system becomes a Chern insulator with highly tunable topological phases.

Thermodynamic metastable water in negative pressure provides a possible solution to elevate the upper limit of evaporative heat transfer capacity and the efficiency of low-grade heat utilization, but practical implementations are challenging due to the difficulty in generating and maintaining large negative pressure. Herein, we report a novel structure with a hydrogel film as the evaporation surface and a permeable substrate as the functional layer to suppress cavitation. Based on the structure, we achieve an evaporation-driven flow system with negative pressure as low as −1.67 MPa. Molecular dynamics simulations elucidate the importance of strong water–polymer interactions in negative pressure generation. With the large negative pressure, we demonstrate a streaming potential generator that spontaneously converts environmental energy into electricity and outputs a voltage of 1.06 V. Moreover, we propose a “negative pressure heat pipe”, which achieves a high heat transfer density of 9.6 kW cm–2 with a flow length of 1 m.

Misfit layer compounds are heterostructures composed of rocksalt units stacked with few-layer transition metal dichalcogenides. They host Ising superconductivity, charge density waves, and good thermoelectricity. The design of misfits’ emergent properties is, however, hindered by the lack of a global understanding of the electronic transfer among the constituents. Here, by performing first-principles calculations, we unveil the mechanism controlling the charge transfer and demonstrate that rocksalt units are always donor and dichalcogenides acceptors. We show that misfits behave as a periodic arrangement of ultratunable field effect transistors where a charging as large as ≈6 × 1014 e– cm–2 can be reached and controlled efficiently by the La–Pb alloying in the rocksalt. Finally, we identify a strategy to design emergent superconductivity and demonstrate its applicability in (LaSe)1.27(SnSe2)2. Our work paves the way to the design synthesis of misfit compounds with tailored physical properties.

Slippery surfaces can enrich analytes from solutions into tiny dots after solvent evaporation for surface-enhanced Raman scattering (SERS) detection. Here, we make the self-assembled Au nanosphere monolayers slippery, which can not only behave as SERS substrates but also enrich the analytes during solvent evaporation. A thin silica shell was used to wrap the Au nanosphere monolayer to allow the functionalization of a slippery polydimethylsiloxane brush monolayer onto it. These slippery Au nanosphere monolayers could be easily cleaned and reused many times. When Au nanospheres were introduced into the analyte solution droplet on the slippery Au nanosphere monolayer, a 3D Au nanoparticle/analyte aggregate was formed after solvent evaporation. Both the Au nanoparticle aggregate and the underneath slippery Au nanosphere monolayer could contribute to SERS enhancement. We endow the self-assembled Au nanosphere monolayer SERS substrates with an analyte enrichment function, greatly strengthening their SERS enhancement.

Coherence length (Lc) of the Raman scattering process in graphene as a function of Fermi energy is obtained with spatially coherent tip-enhanced Raman spectroscopy. Lc decreases when the Fermi energy is moved into the neutrality point, consistent with the concept of the Kohn anomaly within a ballistic transport regime. Since the Raman scattering involves electrons and phonons, the observed results can be rationalized either as due to unusually large variation of the longitudinal optical phonon group velocity vg, reaching twice the value for the longitudinal acoustic phonon, or due to changes in the electron energy uncertainty, both properties being important for optical and transport phenomena that might not be observable by any other technique.

Nontrivial polarization textures have been demonstrated in ferroelectric/dielectric superlattices, where the electrostatic, elastic, and different gradient energies compete in a delicate balance. When PbTiO3/SrTiO3 superlattices are grown on DyScO3, the coexistence of ferroelectric domains and vortex structure is observed for n = 12–20 unit cells. Here, we report an approach to achieve single-phase vortex structures in superlattices by controlling the epitaxial strain using Sr1.04Al0.12Ga0.35Ta0.50O3 substrates. The domain width follows Kittel’s law with the thickness of the ferroelectric PbTiO3 layers. A phase transition from vortex to a disordered phase with temperature is characterized by the correlation length. Resonant soft X-ray diffraction circular dichroism at the titanium L-edge reveals enhanced chirality with the thickness of the ferroelectric layer. These results are supported by second-principles simulations, which demonstrate that the integrated helicity increases with n. The stabilization of chiral single-phase polar vortices in ferroelectric/dielectric superlattices can enable novel optoelectronic devices with enhanced ferroelectric–light interaction.